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Compound of Interest

Compound Name: 4-Bromo-3-nitrophenol
CAS No.: 78137-76-5
Cat. No.: B1287763
Get Quote
. J

4-Bromo-3-nitrophenol is an organic compound featuring a phenol ring substituted with a
bromine atom and a nitro group.[2] This substitution pattern imparts specific chemical reactivity
and distinct spectroscopic characteristics.

Table 1: Physicochemical Properties of 4-Bromo-3-nitrophenol
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Property Value Source(s)
CAS Number 78137-76-5 [1][4]
Molecular Formula CeH4BrNO3 [1112]14]
Molecular Weight 218.00 g/mol [1][5]
Monoisotopic Mass 216.93746 Da [31[5]
Appearance Yellow to brown solid [2][3][6]
Melting Point 144-145 °C [4107118]
Boiling Point 281 °C [4107118]
pKa 7.65 £ 0.10 (Predicted) [3114]

Soluble in various organic
Solubility solvents, limited solubility in [1112]

water.

The structure of 4-Bromo-3-nitrophenol is fundamental to interpreting its spectra. The relative
positions of the hydroxyl, nitro, and bromo groups on the aromatic ring dictate the electronic
environment of each atom, leading to a unique spectroscopic fingerprint.

Caption: Chemical Structure of 4-Bromo-3-nitrophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic
molecules. For 4-Bromo-3-nitrophenol, *H NMR provides precise information about the
electronic environment and connectivity of the aromatic protons.

'H NMR Spectral Data and Interpretation

Published *H NMR data for this compound shows slight variations based on the deuterated
solvent used, a common phenomenon that underscores the importance of reporting
experimental conditions.

Table 2: 1H NMR Data for 4-Bromo-3-nitrophenol
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0 6.94-6.95
Solvent (dd) 0 7.24-7.35 (d) 0 7.57 (d) Source

6.95(J = 8.8, 2.9
CDsOD ) 724(J=29Hz) 757(=8.8Hz) [4]
y4

CDCls 6.94(J=8.6,29

) 735(0=26Hz) 757(0=88Hz) [7]
(Predicted) Hz)

Causality and Peak Assignment:

The aromatic region of the *H NMR spectrum displays three distinct signals, consistent with the
three protons on the substituted benzene ring.

e & ~7.57 (d): This downfield signal corresponds to the proton at position C6. Its deshielding is
primarily due to the anisotropic effect of the adjacent bromine atom. It appears as a doublet
because it is coupled only to the proton at C5 (ortho-coupling, J = 8.8 Hz).

e 0 ~7.24-7.35 (d): This signal is assigned to the proton at C2. It is significantly deshielded by
the adjacent electron-withdrawing nitro group. It appears as a doublet due to coupling with
the proton at C6 (meta-coupling, J = 2.6-2.9 Hz). The smaller coupling constant is
characteristic of meta-relationships.

e 0 ~6.94-6.95 (dd): This upfield signal corresponds to the proton at C5. It appears as a
doublet of doublets because it is coupled to both the C6 proton (ortho-coupling, J = 8.8 Hz)
and the C2 proton (meta-coupling, J = 2.9 Hz).

The acidic phenolic proton (OH) signal is often broad and may not be consistently observed or
may exchange with deuterium in solvents like CDsOD. A predicted spectrum in CDClIs suggests
a broad signal around 5.90 ppm.[7]

Protocol for *H NMR Data Acquisition

This protocol ensures the acquisition of high-quality, reproducible *H NMR spectra.
e Sample Preparation:

o Accurately weigh 5-10 mg of 4-Bromo-3-nitrophenol.
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o Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDClz or DMSO-de) in a
clean, dry NMR tube. Ensure complete dissolution.

o Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative
analysis is required.

e Instrument Setup:
o Use a spectrometer with a field strength of at least 400 MHz.
o Lock the spectrometer to the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and
symmetrical solvent peak.

e Acquisition Parameters:

[¢]

Pulse Angle: 30-45 degrees.

[¢]

Acquisition Time: 2-4 seconds.

[e]

Relaxation Delay (d1): 1-5 seconds. A longer delay is necessary for accurate integration.

Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

o

Spectral Width: Set to cover the expected chemical shift range (e.g., -1 to 12 ppm).

[¢]

» Data Processing:

[e]

Apply a Fourier transform to the acquired Free Induction Decay (FID).

o

Phase the spectrum to obtain pure absorption peaks.

[¢]

Calibrate the chemical shift scale by setting the TMS signal to O ppm or the residual
solvent peak to its known value.

[¢]

Integrate the signals to determine the relative ratios of the protons.
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'H NMR Acquisition Workflow

Click to download full resolution via product page
Caption: Standard workflow for *H NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule. While
specific spectra for 4-Bromo-3-nitrophenol are available from suppliers like ChemicalBook, a
general interpretation based on its structure is highly instructive.[4][9]

Expected Characteristic Absorptions:

e ~3200-3500 cm~! (broad): O-H stretch from the phenolic hydroxyl group. The broadness is
due to hydrogen bonding.
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e ~3100-3000 cm™1 (sharp): Aromatic C-H stretching.

e ~1520-1560 cm~* and ~1340-1380 cm~1: Asymmetric and symmetric N-O stretching of the
nitro group, respectively. These are typically strong and sharp peaks.

e ~1600 and ~1475 cm~1: C=C stretching vibrations within the aromatic ring.
e ~1200-1300 cm~1: C-O stretching of the phenol.

e ~1000-1100 cm~1; C-Br stretching.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a compound,
allowing for the determination of its molecular weight and elemental composition.

Expected Observations:

e Molecular lon (M*): The mass spectrum should show a prominent molecular ion peak. Due
to the presence of bromine, this peak will appear as a characteristic doublet (M* and M+2*
peaks) with an intensity ratio of approximately 1:1, corresponding to the natural abundance
of the 7°Br and 81Br isotopes.

o Expected m/z values: The molecular ion peaks would be expected at m/z = 217 (for
CeHa7°BrNOs) and m/z = 219 (for CeH48BrNOs3). High-resolution mass spectrometry (HRMS)
would confirm the elemental formula CeHaBrNOs with a calculated exact mass of 216.93746
Da.[5]

o Fragmentation: Common fragmentation patterns would involve the loss of the nitro group (-
NOz, 46 Da), hydroxyl group (-OH, 17 Da), or bromine atom (-Br, 79/81 Da).

Conclusion

The spectroscopic profile of 4-Bromo-3-nitrophenol is well-defined and consistent with its
chemical structure. *H NMR spectroscopy provides unambiguous confirmation of the
substitution pattern on the aromatic ring, while IR and MS serve as robust methods to verify the
presence of key functional groups and confirm the molecular weight. The protocols and
interpretive guidance provided herein offer a framework for researchers to ensure data integrity
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and achieve a deeper understanding of their analytical results in drug discovery and chemical
synthesis applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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